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Compound of Interest

Compound Name: Barban

Cat. No.: B1667743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers in optimizing Barban concentration for effective weed control in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Barban?

Barban is a selective, post-emergence herbicide belonging to the carbamate chemical class.

Its primary mechanism of action is the inhibition of mitosis (cell division) in susceptible grass

weeds.[1] Barban disrupts the formation and organization of microtubules, which are essential

components of the mitotic spindle. This interference with cell division ultimately leads to the

cessation of growth and death of the weed.

Q2: What is the optimal timing for Barban application to control wild oats (Avena fatua)?

For maximum efficacy, Barban should be applied when the majority of wild oat plants are in the

2-leaf stage of growth. Control is significantly reduced when applied to wild oats in the 1-leaf or

3-leaf stage. The 2-leaf stage typically occurs 8 to 20 days after emergence, depending on

environmental conditions. It is recommended to spray when 60-70% of the wild oat plants have

two leaves.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1667743?utm_src=pdf-interest
https://www.benchchem.com/product/b1667743?utm_src=pdf-body
https://www.benchchem.com/product/b1667743?utm_src=pdf-body
https://www.benchchem.com/product/b1667743?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1108.htm
https://www.benchchem.com/product/b1667743?utm_src=pdf-body
https://www.benchchem.com/product/b1667743?utm_src=pdf-body
https://www.benchchem.com/product/b1667743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What are the recommended application rates of Barban for different crops?

Disclaimer: Barban is an obsolete herbicide and is not approved for use in many regions.

These are historically reported rates for experimental guidance only. Always consult and

adhere to current local regulations.

Crop
Recommended Application Rate (Active
Ingredient)

Wheat 0.5 lb/acre

Barley (resistant varieties) 0.5 lb/acre

Sugar Beets 0.75 lb/acre

Flax 0.25 lb/acre

Q4: Can Barban be tank-mixed with other herbicides?

Caution should be exercised when tank-mixing Barban with other herbicides. Tank-mixing with

certain broadleaf herbicides, such as MCPA and 2,4-D, has been shown to reduce the efficacy

of Barban against wild oats.[2] If control of both grassy and broadleaf weeds is required, it is

advisable to apply these herbicides separately, allowing a few days between applications.
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Issue Potential Cause(s) Recommended Solution(s)

Poor wild oat control

1. Incorrect Application Timing:

Application was made before

or after the optimal 2-leaf

stage of wild oat growth.

Monitor wild oat growth closely

and apply Barban when the

majority of plants are in the 2-

leaf stage.

2. Weed Resistance: The wild

oat population may have

developed resistance to

Barban or other herbicides

with a similar mode of action.

Conduct a herbicide resistance

test on the wild oat population.

If resistance is confirmed,

rotate to a herbicide with a

different mode of action.

3. Environmental Factors: Cool

temperatures, low humidity, or

drought stress can reduce

herbicide uptake and efficacy.

Apply Barban when weeds are

actively growing and not under

environmental stress. Refer to

the product label for optimal

temperature and humidity

ranges.

4. Improper Spray Coverage:

Insufficient spray volume or

incorrect nozzle selection

resulted in poor coverage of

the weed foliage.

Ensure proper calibration of

spray equipment to deliver a

fine spray that provides

thorough coverage of the

target weeds.

5. Tank-Mix Antagonism:

Barban was tank-mixed with

an incompatible herbicide

(e.g., 2,4-D, MCPA).

Avoid tank-mixing Barban with

antagonistic herbicides. Apply

separately with a sufficient

interval between applications.

Crop Injury (Phytotoxicity)

1. Excessive Application Rate:

The applied concentration of

Barban was too high for the

specific crop or its growth

stage.

Calibrate application

equipment accurately to apply

the recommended rate. Refer

to the table below for crop-

specific tolerance.

2. Crop Stress: The crop was

under stress from

environmental conditions (e.g.,

Avoid applying Barban to crops

that are under stress.
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frost, drought, waterlogging) at

the time of application.

3. Incorrect Crop Growth

Stage: Application was made

at a sensitive growth stage of

the crop.

Adhere to the recommended

crop growth stages for Barban

application.

4. Spray Drift: Drift from the

application reached sensitive,

non-target crops.

Apply Barban under low-wind

conditions and use drift-

reducing nozzles to minimize

off-target movement.

Data on Barban Efficacy and Crop Phytotoxicity
The following data is synthesized from historical literature and should be used as a general

guide for experimental design. Actual results may vary based on environmental conditions,

weed biotypes, and crop varieties.

Table 1: Estimated Efficacy of Barban on Wild Oats (Avena fatua) at the 2-Leaf Stage

Barban Concentration (lb a.i./acre) Estimated Wild Oat Control (%)

0.125 40 - 60

0.25 70 - 85

0.50 85 - 95

0.75 > 95

Table 2: Estimated Phytotoxicity of Barban on Various Crops
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Crop
Barban
Concentration (lb
a.i./acre)

Estimated Crop
Injury (%)

Injury Symptoms

Wheat 0.5 < 5
Slight temporary

stunting

1.0 10 - 20
Stunting, temporary

leaf yellowing

Barley 0.5 < 10
Slight temporary

stunting

1.0 15 - 25
Stunting, leaf

chlorosis

Sugar Beets 0.75 < 5
Minimal to no visible

injury

1.5 5 - 15

Slight stunting,

temporary leaf

discoloration

Experimental Protocols
Protocol 1: Determining the Dose-Response of Barban
on Avena fatua
Objective: To determine the concentration of Barban required to achieve 50% (ED50) and 90%

(ED90) control of wild oats.

Materials:

Wild oat (Avena fatua) seeds

Pots (4-inch diameter) filled with a standard potting mix

Barban herbicide formulation

Research-grade spray chamber
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Growth chamber or greenhouse with controlled environment

Methodology:

Plant Propagation: Sow 5-7 wild oat seeds per pot. After emergence, thin to 3 uniform

seedlings per pot.

Growth Conditions: Grow plants in a growth chamber or greenhouse at 20-25°C with a 16-

hour photoperiod.

Herbicide Application: When the wild oat seedlings reach the 2-leaf stage, apply Barban at a

range of concentrations (e.g., 0, 0.0625, 0.125, 0.25, 0.5, 1.0 lb a.i./acre). Use a research

spray chamber calibrated to deliver a consistent spray volume (e.g., 20 gallons per acre).

Include an untreated control group.

Post-Treatment Care: Return the pots to the growth chamber/greenhouse.

Efficacy Assessment: At 14 and 21 days after treatment (DAT), visually assess the

percentage of weed control for each pot on a scale of 0% (no effect) to 100% (complete

death).

Biomass Measurement: At 21 DAT, harvest the above-ground biomass from each pot, dry in

an oven at 70°C for 72 hours, and record the dry weight.

Data Analysis: Calculate the percent reduction in biomass compared to the untreated control.

Use a statistical software to perform a non-linear regression analysis (e.g., log-logistic dose-

response model) to determine the ED50 and ED90 values.

Protocol 2: Assessing the Phytotoxicity of Barban on
Wheat
Objective: To evaluate the tolerance of wheat to different concentrations of Barban.

Materials:

Wheat (Triticum aestivum) seeds (select a relevant cultivar)
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Pots (6-inch diameter) filled with a standard potting mix

Barban herbicide formulation

Research-grade spray chamber

Growth chamber or greenhouse with controlled environment

Methodology:

Plant Propagation: Sow 5-7 wheat seeds per pot. After emergence, thin to 3 uniform

seedlings per pot.

Growth Conditions: Grow plants in a growth chamber or greenhouse at 18-22°C with a 16-

hour photoperiod.

Herbicide Application: Apply Barban at a range of concentrations (e.g., 0, 0.25, 0.5, 1.0, 2.0

lb a.i./acre) at the 2-3 leaf stage of the wheat plants. Use a research spray chamber

calibrated to deliver a consistent spray volume. Include an untreated control group.

Post-Treatment Care: Return the pots to the growth chamber/greenhouse.

Phytotoxicity Assessment: At 7, 14, and 21 DAT, visually assess the percentage of crop injury

for each pot on a scale of 0% (no injury) to 100% (complete plant death). Record specific

injury symptoms such as stunting, chlorosis, and necrosis.

Growth Measurements: At 21 DAT, measure plant height and harvest the above-ground

biomass. Dry the biomass in an oven at 70°C for 72 hours and record the dry weight.

Data Analysis: Calculate the percent reduction in plant height and biomass compared to the

untreated control. Statistically analyze the visual injury ratings and growth measurements to

determine the concentration at which significant phytotoxicity occurs.

Visualizations
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Caption: Mechanism of action of Barban as a microtubule assembly inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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